Cas no 1706444-41-8 (4-(2,3-Dimethoxybenzoyl)quinoline)

4-(2,3-Dimethoxybenzoyl)quinoline is a specialized quinoline derivative featuring a dimethoxybenzoyl substituent at the 4-position. This compound is of interest in organic synthesis and medicinal chemistry due to its structural motif, which combines the electron-rich aromatic system of quinoline with the sterically and electronically tunable dimethoxybenzoyl group. Its key advantages include potential utility as a building block for pharmaceuticals, particularly in the development of kinase inhibitors or other biologically active molecules. The dimethoxy groups enhance solubility and offer sites for further functionalization, while the quinoline core provides a rigid scaffold for molecular recognition studies. It is commonly employed in research settings for ligand design and heterocyclic chemistry applications.

4-(2,3-Dimethoxybenzoyl)quinoline structure

1706444-41-8 structure

Product Name:4-(2,3-Dimethoxybenzoyl)quinoline

CAS No:1706444-41-8

MF:C₁₈H₁₅NO₃

MW:293.316604852676

CID:4703783

Update Time:2025-10-28

4-(2,3-Dimethoxybenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

- (2,3-Dimethoxyphenyl)-quinolin-4-ylmethanone
- 4-(2,3-Dimethoxybenzoyl)quinoline
- Inchi： 1S/C18H15NO3/c1-21-16-9-5-7-14(18(16)22-2)17(20)13-10-11-19-15-8-4-3-6-12(13)15/h3-11H,1-2H3
- InChI Key： HSRRNFNWMPMVBJ-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC=CC=1C(C1C=CN=C2C=CC=CC=12)=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 387
Topological Polar Surface Area: 48.4

4-(2,3-Dimethoxybenzoyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D092570-250mg	4-(2,3-Dimethoxybenzoyl)quinoline	1706444-41-8		250mg	$ 440.00	2022-06-06
TRC	D092570-500mg	4-(2,3-Dimethoxybenzoyl)quinoline	1706444-41-8		500mg	$ 735.00	2022-06-06

4-(2,3-Dimethoxybenzoyl)quinoline Related Literature

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3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

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Additional information on 4-(2,3-Dimethoxybenzoyl)quinoline

Recent Advances in the Study of 4-(2,3-Dimethoxybenzoyl)quinoline (CAS: 1706444-41-8) in Chemical Biology and Medicine

4-(2,3-Dimethoxybenzoyl)quinoline (CAS: 1706444-41-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its quinoline core and dimethoxybenzoyl substituent, exhibits promising biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of 4-(2,3-Dimethoxybenzoyl)quinoline derivatives, revealing that the dimethoxybenzoyl moiety plays a critical role in binding to the ATP-binding site of specific kinases. The compound demonstrated potent inhibitory activity against a panel of cancer-related kinases, with IC50 values in the nanomolar range. Molecular docking studies further supported these findings, highlighting key interactions with conserved amino acid residues in the kinase domain.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's potential as an anti-inflammatory agent. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that 4-(2,3-Dimethoxybenzoyl)quinoline effectively suppresses the production of pro-inflammatory cytokines in macrophage cell lines, suggesting potential applications in treating chronic inflammatory diseases. The study identified NF-κB signaling pathway modulation as a likely mechanism for this activity.

Pharmacokinetic studies of 4-(2,3-Dimethoxybenzoyl)quinoline have also advanced significantly. A 2024 investigation in Drug Metabolism and Disposition characterized the compound's metabolic stability, plasma protein binding, and CYP450 inhibition profile. While demonstrating good metabolic stability in human liver microsomes, the study noted potential drug-drug interaction risks due to moderate CYP3A4 inhibition, information crucial for future clinical development.

The synthetic accessibility of 4-(2,3-Dimethoxybenzoyl)quinoline has been improved through recent methodological developments. A 2023 publication in Organic Process Research & Development described a scalable, high-yield synthesis route employing continuous flow chemistry, addressing previous challenges in large-scale production. This advancement is particularly significant for facilitating further pharmacological evaluation and potential commercialization.

Looking forward, 4-(2,3-Dimethoxybenzoyl)quinoline represents a versatile scaffold for medicinal chemistry optimization. Current research efforts are focusing on developing prodrug derivatives to enhance bioavailability and tissue targeting, as well as exploring combination therapies with existing anticancer agents. The compound's unique chemical structure and demonstrated biological activities position it as a promising candidate for continued investigation in both academic and industrial settings.